Cas no 2227717-13-5 (rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(5,6-Dichloropyridin-3-yl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a dichloropyridinyl substituent, which imparts unique steric and electronic properties. The cyclopropane ring confers structural rigidity, while the carboxylic acid functionality enhances reactivity for further derivatization. The dichloropyridine moiety offers potential for selective interactions in agrochemical or pharmaceutical applications due to its halogenated aromatic system. This compound’s stereochemistry (rac-1R,2R) may be leveraged in asymmetric synthesis or as an intermediate for bioactive molecules. Its well-defined structure and functional groups make it a versatile building block for research in medicinal chemistry or material science.
rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid structure
2227717-13-5 structure
Product Name:rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid
CAS No:2227717-13-5
MF:C9H7Cl2NO2
MW:232.063380479813
CID:6200276
PubChem ID:165797009
Update Time:2025-05-20

rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid
    • EN300-1975325
    • 2227717-13-5
    • Inchi: 1S/C9H7Cl2NO2/c10-7-1-4(3-12-8(7)11)5-2-6(5)9(13)14/h1,3,5-6H,2H2,(H,13,14)/t5-,6+/m0/s1
    • InChI Key: HMNKXVBMFILWGA-NTSWFWBYSA-N
    • SMILES: ClC1=C(N=CC(=C1)[C@@H]1C[C@H]1C(=O)O)Cl

Computed Properties

  • Exact Mass: 230.9853839g/mol
  • Monoisotopic Mass: 230.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų

rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Guide to rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227717-13-5)

rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227717-13-5) is a specialized chiral compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a 5,6-dichloropyridin-3-yl substituent, which contributes to its unique chemical properties and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's structural complexity, characterized by the cyclopropane-1-carboxylic acid backbone and dichloropyridine moiety, makes it a valuable intermediate in synthetic chemistry. Its chiral centers at the 1R and 2R positions offer stereoselective possibilities, which are crucial for designing biologically active molecules. Recent studies highlight its potential in addressing challenges related to metabolic stability and bioavailability in small-molecule therapeutics.

In the agrochemical sector, rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid is being investigated for its herbicidal and insecticidal properties. The dichloropyridine group is known to interact with specific biological targets in pests, making it a candidate for next-generation crop protection agents. With growing global demand for sustainable agriculture, this compound aligns with trends toward eco-friendly pesticides and precision farming solutions.

From a synthetic perspective, the preparation of rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, including cyclopropanation and palladium-catalyzed coupling reactions. Advances in asymmetric synthesis have enabled more efficient routes to its enantiomerically pure forms, which are critical for pharmaceutical applications. The compound’s CAS No. 2227717-13-5 serves as a key identifier in chemical databases and regulatory filings.

Market trends indicate rising interest in chiral building blocks like this compound, driven by the need for high-value intermediates in drug development. Its compatibility with green chemistry principles, such as reduced solvent use and catalytic efficiency, further enhances its appeal. Researchers are also exploring its derivatives for applications in material science, including liquid crystals and polymer additives.

For those sourcing rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify purity and stereochemical integrity. Suppliers often provide custom synthesis and bulk quantities to meet diverse R&D needs, ensuring compliance with Good Manufacturing Practices (GMP) where applicable.

In summary, rac-(1R,2R)-2-(5,6-dichloropyridin-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227717-13-5) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting broader trends in sustainable chemistry and innovative drug design. As research progresses, its role in addressing global challenges in health and agriculture is expected to expand.

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